Di-tert-butyl 9-hydroxy-3,7-diaza-bicyclo[3.3.1]nonane-3,7-dicarboxylate
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Description
Di-tert-butyl 9-hydroxy-3,7-diaza-bicyclo[3.3.1]nonane-3,7-dicarboxylate is a useful research compound. Its molecular formula is C17H30N2O5 and its molecular weight is 342.436. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
One key area of application is in organic synthesis, where derivatives of the compound serve as intermediates in the formation of complex molecular structures. For example, the heating of 3,7-di(tert-butyl)-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one has been shown to afford compounds containing two 1,3-diazaadamantane moieties, which are crucial in the synthesis of new chemical entities (Kuznetsov et al., 2014). Similarly, the compound's derivatives have been utilized in chemo- and stereoselective dirhodium(II)-catalyzed C-H insertion reactions, demonstrating its versatility in creating optically active, highly functionalized cyclopentanes (Yakura et al., 1999).
Ligand Development for Enantioselective Catalysis
The compound has also found application in the development of chiral ligands for enantioselective catalysis. A flexible route to chiral 2-endo-substituted 9-oxabispidines utilizing derivatives of the compound has been reported, highlighting its use in the enantioselective oxidation of secondary alcohols with good to excellent selectivity factors (Breuning et al., 2009).
Materials Science
In materials science, the structural features of cyclic di-tert-butylsilylene derivatives, including those derived from similar bicyclic compounds, have been studied using gas chromatography—mass spectrometry. This research sheds light on the potential use of these compounds in developing new materials with unique properties (Brooks et al., 1984).
Synthesis and Structural Analysis
Furthermore, the synthesis and structural characterization of pincer-type bicyclic diacyloxy- and diazaselenuranes demonstrate the compound's utility in creating novel structures with potential applications in catalysis and material science (Selvakumar et al., 2011).
Properties
IUPAC Name |
ditert-butyl 9-hydroxy-3,7-diazabicyclo[3.3.1]nonane-3,7-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30N2O5/c1-16(2,3)23-14(21)18-7-11-9-19(10-12(8-18)13(11)20)15(22)24-17(4,5)6/h11-13,20H,7-10H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSXRVZXOHIXCMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CN(CC(C1)C2O)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.